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Compound of Interest

Compound Name: 5-Bromopyridine-2-carbaldehyde

Cat. No.: B1277881 Get Quote

An In-depth Technical Guide to the Material Safety Data Sheet for 5-Bromopyridine-2-
carbaldehyde

For researchers, scientists, and drug development professionals, a comprehensive

understanding of the safety and handling protocols for chemical reagents is paramount. This

guide provides a detailed overview of the Material Safety Data Sheet (MSDS) for 5-
Bromopyridine-2-carbaldehyde, a versatile intermediate in pharmaceutical and agrochemical

synthesis. The following sections present critical safety data, handling procedures, and

emergency protocols in a structured format to ensure safe laboratory practices.

Chemical Identification and Physical Properties
5-Bromopyridine-2-carbaldehyde is a solid organic compound. A summary of its key physical

and chemical properties is provided below.
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Property Value Source

Molecular Formula C6H4BrNO [1][2][3]

Molecular Weight 186.01 g/mol [1][2][4]

CAS Number 31181-90-5 [2][3][4]

Appearance
White to light yellow to light

orange powder to crystal
[3]

Melting Point 91-98 °C [3][4][5]

Boiling Point 70 °C at 26 mmHg [3][5]

Density 1.683 g/cm³ (Predicted) [5][6]

Water Solubility Insoluble [5]

Hazard Identification and Classification
5-Bromopyridine-2-carbaldehyde is classified as a hazardous substance. The GHS

classification and associated hazard statements are crucial for understanding the potential

risks.
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GHS Classification Hazard Statement Source

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed [1]

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin
[1]

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled [1]

Skin Corrosion/Irritation

(Category 2)
H315: Causes skin irritation [1][2][4]

Serious Eye Damage/Eye

Irritation (Category 2)

H319: Causes serious eye

irritation
[1][2][4]

Specific target organ toxicity —

single exposure (Category 3),

Respiratory system

H335: May cause respiratory

irritation
[1][2][4]

Signal Word: Warning[1][2][4]

Safe Handling and Storage
Proper handling and storage are essential to minimize exposure and ensure the stability of the

compound.
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Aspect Recommendation Source

Handling

Use only under a chemical

fume hood. Wear personal

protective equipment. Avoid

contact with skin and eyes. Do

not breathe dust. Do not

ingest. Minimize dust

generation and accumulation.

Wash hands thoroughly after

handling.

[1][7][8]

Storage

Store in a well-ventilated

place. Keep container tightly

closed. Store locked up.

Recommended storage

temperature: 2-8°C.

[3][4][7]

Incompatible Materials
Strong oxidizing agents, strong

bases, strong reducing agents.
[7]

Personal Protective Equipment (PPE)
The following personal protective equipment should be worn when handling 5-Bromopyridine-
2-carbaldehyde.
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PPE Type Specification Source

Eye/Face Protection
Goggles (European standard -

EN 166) or safety glasses.
[1][8]

Hand Protection Protective gloves. [1][4][8]

Skin and Body Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure.

[1][8]

Respiratory Protection

Follow OSHA respirator

regulations (29 CFR 1910.134)

or European Standard EN 149.

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust mask type N95 (US) is

recommended.

[1][4]

First Aid Measures
In case of exposure, immediate and appropriate first aid is critical.
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Exposure Route First Aid Measures Source

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Get medical attention.

[1][7]

Skin Contact

Wash off immediately with

plenty of soap and water for at

least 15 minutes. Get medical

attention.

[1][7]

Inhalation

Remove to fresh air. If

breathing is difficult, give

oxygen. If not breathing, give

artificial respiration. Get

medical attention.

[7]

Ingestion

Do NOT induce vomiting. Call

a physician or poison control

center immediately. Rinse

mouth.

[7]

Experimental Protocols
The safety data sheets reviewed for 5-Bromopyridine-2-carbaldehyde indicate that the

toxicological and ecotoxicological properties have not been fully investigated.[7] No detailed

experimental protocols for determining properties such as acute toxicity, persistence and

degradability, or bioaccumulation potential are provided in the available documentation.

Researchers should handle this compound with the care due to a substance with potentially

unknown hazards.

Visualizing Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 5-
Bromopyridine-2-carbaldehyde from receipt to disposal.
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Receipt of Chemical

Inspect Container for Damage

Log into Chemical Inventory

If OK

Emergency Procedures
(Spill, Exposure)

If Damaged

Store in a Cool (2-8°C), Dry, Well-Ventilated Area

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat, Respirator)

Prepare for Use

Work in a Chemical Fume Hood

Weigh and Dispense Required Amount In Case of
Spill/Exposure

Tightly Seal Container After Use

In Case of
Spill/Exposure

Return to Designated Storage

Decontaminate Work Area

Dispose of Contaminated PPE and Waste
(Follow Institutional Guidelines)

Click to download full resolution via product page

Safe handling workflow for 5-Bromopyridine-2-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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